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Compound of Interest

Compound Name: 1-Bromohexane

Cat. No.: B126081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 1-
bromohexane, specifically its boiling point and density. The information is presented to be a

valuable resource for laboratory and research applications, including organic synthesis and

drug development.

Core Physical Properties of 1-Bromohexane
1-Bromohexane, also known as n-hexyl bromide, is a colorless to pale yellow liquid

organohalide.[1][2] Its chemical formula is C₆H₁₃Br.[1] This compound is a versatile reagent in

organic chemistry, often utilized as an alkylating agent to introduce a hexyl group into various

molecules.[1] It plays a significant role in Grignard reactions and the synthesis of other organic

compounds.[1][3] While slightly soluble in water, it is readily soluble in many organic solvents.

[1]

Quantitative Data Summary
The boiling point and density of 1-bromohexane have been well-characterized. The following

table summarizes these critical physical constants from various sources.
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Physical Property Value Conditions

Boiling Point 154-158 °C
at standard atmospheric

pressure (760 mmHg)[2][3][4]

156 °C
at standard atmospheric

pressure (760 mmHg)

157-158 °C
at standard atmospheric

pressure (760 mmHg)[1]

Density 1.11 g/mL at 20 °C[1]

1.176 g/mL at 25 °C[2][3][4]

Experimental Determination Protocols
Accurate determination of the boiling point and density of chemical compounds like 1-
bromohexane is fundamental in a laboratory setting. The following sections detail standard

methodologies for these measurements.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[5] For a pure substance, the boiling point is a characteristic physical property.

Several methods can be employed for its determination, with the choice often depending on the

sample volume available.

Method 1: Simple Distillation (for larger volumes)

This method is suitable when a sufficient quantity of the liquid is available.

Apparatus Setup: Assemble a simple distillation apparatus consisting of a distillation flask, a

condenser, a receiving flask, and a thermometer. The thermometer bulb should be positioned

so that its top is level with the bottom of the side arm of the distillation flask.

Procedure: Place the 1-bromohexane sample in the distillation flask along with a few boiling

chips to ensure smooth boiling. Heat the flask gently. As the liquid boils, the vapor will rise,

and the temperature reading on the thermometer will increase and then stabilize.
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Data Recording: Record the temperature at which the vapor is continuously condensing and

dripping into the receiving flask. This stable temperature is the boiling point of the liquid.[6]

Method 2: Micro-Boiling Point Determination (for small volumes)

This technique is ideal when only a small amount of the substance is available.

Apparatus Setup: A Thiele tube or a similar heating block apparatus is used. A small test tube

containing about 0.5 mL of the 1-bromohexane sample is attached to a thermometer. A

capillary tube, sealed at one end, is inverted and placed inside the test tube with the sample.

[7]

Procedure: The apparatus is heated gently. As the temperature rises, a stream of bubbles

will emerge from the open end of the capillary tube.[5] The heating is then stopped.

Data Recording: The temperature is carefully monitored as the apparatus cools. The boiling

point is the temperature at which the liquid just begins to be drawn into the capillary tube.[7]

Density Determination
Density is a fundamental physical property defined as the mass of a substance per unit

volume.

Method: Mass and Volume Measurement

This is a straightforward and common method for determining the density of a liquid.

Mass Measurement:

Accurately weigh a clean, dry graduated cylinder or pycnometer (density bottle) using an

analytical balance. Record this mass (m₁).[8]

Add a known volume of 1-bromohexane to the graduated cylinder or fill the pycnometer.

Weigh the graduated cylinder or pycnometer containing the 1-bromohexane. Record this

mass (m₂).[8]

The mass of the 1-bromohexane is (m₂ - m₁).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.benchchem.com/product/b126081?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.benchchem.com/product/b126081?utm_src=pdf-body
https://www.benchchem.com/product/b126081?utm_src=pdf-body
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.benchchem.com/product/b126081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Volume Measurement:

If using a graduated cylinder, read the volume of the liquid directly from the markings on

the cylinder.[9]

If using a pycnometer, the volume is the known volume of the bottle.

Calculation:

Calculate the density (ρ) using the formula: ρ = mass / volume = (m₂ - m₁) / V[8]

It is recommended to perform multiple measurements and average the results to ensure

accuracy.[9]

Workflow and Process Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of a liquid sample like 1-bromohexane.
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Experimental Workflow for Physical Property Determination

Boiling Point Determination Density Determination

Start: Obtain 1-Bromohexane Sample

Select Method:
- Simple Distillation (Large Volume)
- Micro-Boiling Point (Small Volume)

Perform Simple Distillation

Large Volume

Perform Micro-Boiling Point Measurement

Small Volume

Record Stable Vapor Temperature

End: Boiling Point Determined

Start: Obtain 1-Bromohexane Sample

Measure Mass of Empty Container

Add Known Volume of Sample

Measure Mass of Container + Sample

Calculate Mass of Sample

Calculate Density (Mass/Volume)

End: Density Determined

Click to download full resolution via product page

Caption: Workflow for determining the boiling point and density of 1-bromohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

